Cas no 89809-63-2 (5-Methoxypyridine-2-carbonitrile)

• Product Name: 5-Methoxypyridine-2-carbonitrile
• CAS No: 89809-63-2
• MF: C₇H₆N₂O
• MW: 134.13534116745
• MDL: MFCD08543467
• CID: 712343
• PubChem ID: 13144279
• Update Time: 2025-06-08

5-Methoxypyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Methoxypicolinonitrile
• 2-CYANO-5-METHOXYPYRIDINE
• 2-PYRIDINECARBONITRILE,5-METHOXY
• 2-Pyridinecarbonitrile,5-methoxy-
• 5-Methoxypyridine-2-carbonitrile
• 5-methoxy-2-pyridinecarbonitrile
• 2-Pyridinecarbonitrile, 5-methoxy-
• 2-cyano-5-methoxy pyridine
• XUGRSPXJFBZQSS-UHFFFAOYSA-N
• PB32629
• AM804519
• AB0031759
• X4958
• 5-Methoxy-2-pyridinecarbonitrile (ACI)
• AKOS005257082
• SCHEMBL240556
• EN300-119990
• J-517711
• MFCD08543467
• 89809-63-2
• PS-6124
• DB-014589
• CS-0038259
• DTXSID60521701
• 2-cyano-5-methoxypyridine, 5-methoxypicolinonitrile
• 3-methoxypyridine-6-carbonitrile
• SY060348

• MDL： MFCD08543467
• Inchi： 1S/C7H6N2O/c1-10-7-3-2-6(4-8)9-5-7/h2-3,5H,1H3
• InChI Key： XUGRSPXJFBZQSS-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(OC)=CN=1

Computed Properties

• Exact Mass: 134.04800
• Monoisotopic Mass: 134.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.9
• XLogP3: 0.9

Experimental Properties

• Density: 1.115
• Boiling Point: 280.8℃/760mmHg
• Flash Point: 123.6°C
• Refractive Index: 1.521
• PSA: 45.91000
• LogP: 0.96188

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-Methoxypyridine-2-carbonitrile

Introduction to 5-Methoxypyridine-2-carbonitrile (CAS No. 89809-63-2)

5-Methoxypyridine-2-carbonitrile, with the chemical formula C₆H₅NO₂, is a significant compound in the field of pharmaceutical and chemical research. This heterocyclic organic molecule features a pyridine core substituted with a methoxy group at the 5-position and a nitrile group at the 2-position. Its unique structural properties make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The compound is identified by its CAS number, CAS No. 89809-63-2, which serves as a unique identifier in scientific literature and databases. This numbering system ensures precise classification and retrieval of information related to its properties, synthesis, and applications. The presence of both electron-withdrawing and electron-donating groups in its structure contributes to its reactivity and makes it a versatile building block in organic synthesis.

Recent advancements in medicinal chemistry have highlighted the importance of 5-Methoxypyridine-2-carbonitrile in the design of small-molecule drugs. Its pyridine ring is a common motif in many pharmacologically active compounds due to its ability to interact with biological targets such as enzymes and receptors. The methoxy group enhances solubility and metabolic stability, while the nitrile group provides a site for further functionalization, enabling the creation of more complex derivatives.

In particular, researchers have been exploring the potential of 5-Methoxypyridine-2-carbonitrile in the development of treatments for neurological disorders. Studies have demonstrated that pyridine derivatives can modulate neurotransmitter systems, making them promising candidates for drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. The methoxy and nitrile substituents play crucial roles in fine-tuning the pharmacokinetic and pharmacodynamic properties of these derivatives.

The synthesis of 5-Methoxypyridine-2-carbonitrile typically involves multi-step reactions starting from readily available precursors. One common synthetic route includes the nucleophilic substitution of a halogenated pyridine derivative with methanol, followed by cyanation using a suitable cyanating agent. These reactions are often catalyzed by transition metals or acid/base conditions to enhance efficiency and yield.

Recent research has also focused on green chemistry approaches to improve the sustainability of synthesizing 5-Methoxypyridine-2-carbonitrile. Innovations such as solvent-free reactions, catalytic methods using biodegradable materials, and microwave-assisted synthesis have been explored to minimize waste and energy consumption. These methods align with global efforts to promote environmentally friendly chemical processes.

The applications of 5-Methoxypyridine-2-carbonitrile extend beyond pharmaceuticals into agrochemicals and materials science. In agrochemistry, pyridine derivatives are used as intermediates in the production of pesticides and herbicides due to their efficacy in protecting crops from pests and diseases. Additionally, their electronic properties make them useful in designing advanced materials such as organic semiconductors and catalysts.

In conclusion, 5-Methoxypyridine-2-carbonitrile (CAS No. 89809-63-2) is a multifaceted compound with significant potential in various scientific domains. Its unique structure and reactivity make it an indispensable tool for researchers developing new drugs, agrochemicals, and advanced materials. As our understanding of its properties continues to grow, so too will its applications in addressing global challenges in health, agriculture, and technology.